Cas no 2229257-85-4 (5-(2-bromoethyl)-2-(pyrrolidin-1-yl)pyridine)

• Product Name: 5-(2-bromoethyl)-2-(pyrrolidin-1-yl)pyridine
• CAS No: 2229257-85-4
• MF: C₁₁H₁₅BrN₂
• MW: 255.154201745987
• CID: 5978617
• PubChem ID: 165654048
• Update Time: 2025-06-10

5-(2-bromoethyl)-2-(pyrrolidin-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(2-bromoethyl)-2-(pyrrolidin-1-yl)pyridine
• 2229257-85-4
• EN300-1917378

• Inchi： 1S/C11H15BrN2/c12-6-5-10-3-4-11(13-9-10)14-7-1-2-8-14/h3-4,9H,1-2,5-8H2
• InChI Key： JSBFUGWEYARIRR-UHFFFAOYSA-N
• SMILES： BrCCC1=CN=C(C=C1)N1CCCC1

Computed Properties

• Exact Mass: 254.04186g/mol
• Monoisotopic Mass: 254.04186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 16.1Ų

Additional information on 5-(2-bromoethyl)-2-(pyrrolidin-1-yl)pyridine

Introduction to 5-(2-bromoethyl)-2-(pyrrolidin-1-yl)pyridine (CAS No. 2229257-85-4)

5-(2-bromoethyl)-2-(pyrrolidin-1-yl)pyridine, identified by the CAS number 2229257-85-4, is a significant compound in the realm of pharmaceutical and chemical research. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential applications in medicinal chemistry and drug development. The structural framework of this molecule, featuring a pyridine core substituted with a bromoethyl group and a pyrrolidine moiety, imparts unique chemical properties that make it a valuable scaffold for further functionalization and exploration.

The pyridine ring is a well-known pharmacophore in many bioactive molecules, contributing to interactions with biological targets such as enzymes and receptors. The presence of the bromoethyl group at the 5-position introduces a reactive site that can be further modified through various chemical transformations, enabling the synthesis of more complex derivatives. Additionally, the pyrrolidin-1-yl substituent at the 2-position adds another layer of structural complexity, which can influence both the physical properties and the biological activity of the compound.

In recent years, there has been growing interest in developing novel compounds that can modulate neurological and cardiovascular functions. The combination of the pyridine and pyrrolidine moieties in 5-(2-bromoethyl)-2-(pyrrolidin-1-yl)pyridine suggests potential applications in these areas. For instance, studies have shown that similar heterocyclic compounds can interact with neurotransmitter receptors, making them candidates for treating conditions such as depression, anxiety, and neurodegenerative disorders. The bromoethyl group also provides a handle for further derivatization, allowing researchers to fine-tune the pharmacological properties of the molecule.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The bromoethyl group can undergo various reactions, including nucleophilic substitution, cross-coupling reactions, and polymerization processes, enabling the creation of a wide range of derivatives. These derivatives can then be evaluated for their biological activity using in vitro and in vivo models. Such flexibility makes 5-(2-bromoethyl)-2-(pyrrolidin-1-yl)pyridine a valuable tool for medicinal chemists seeking to develop new therapeutic agents.

Recent advancements in computational chemistry have also enhanced our understanding of how this compound might behave in biological systems. Molecular modeling studies can predict binding affinities and interactions with target proteins, providing insights into its potential pharmacological effects. These computational approaches are often combined with experimental validation to accelerate the drug discovery process. By leveraging both computational and experimental techniques, researchers can more efficiently explore the therapeutic potential of 5-(2-bromoethyl)-2-(pyrrolidin-1-yl)pyridine and its derivatives.

The synthesis of 5-(2-bromoethyl)-2-(pyrrolidin-1-yl)pyridine involves several key steps that highlight its complexity and synthetic challenge. The introduction of the bromoethyl group requires careful control to avoid unwanted side reactions. Similarly, the attachment of the pyrrolidine moiety necessitates precise conditions to ensure high yield and purity. Despite these challenges, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a larger scale.

Once synthesized, 5-(2-bromoethyl)-2-(pyrrolidin-1-yl)pyridine can be subjected to various biochemical assays to assess its activity against specific targets. These assays may include enzyme inhibition studies, receptor binding assays, and cell-based assays. The results from these studies can provide valuable information about its potential therapeutic applications. For example, if the compound shows strong inhibitory activity against an enzyme involved in cancer cell proliferation, it might be further developed as an anticancer agent.

The development of novel pharmaceuticals is often a lengthy and expensive process, but compounds like 5-(2-bromoethyl)-2-(pyrrolidin-1-yl)pyridine offer hope for discovering new treatments for various diseases. By exploring its biological activity and synthetic potential, researchers can contribute to filling unmet medical needs. Moreover, the knowledge gained from studying this compound can be applied to other related molecules, potentially leading to breakthroughs in multiple therapeutic areas.

In conclusion,5-(2-bromoethyl)-2-(pyrrolidin-1-yl)pyridine (CAS No. 2229257-85-4) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it a versatile scaffold for drug development, while its reactivity allows for extensive derivatization. As our understanding of biological systems continues to grow,5-(2-bromoethyl)-2-(pyrrolidin-1-yl)pyridine and its derivatives are likely to play an important role in future medical discoveries.